Cas no 69741-91-9 (5-(Butan-2-YL)-1,3,4-oxadiazol-2-amine)

• Product Name: 5-(Butan-2-YL)-1,3,4-oxadiazol-2-amine
• CAS No: 69741-91-9
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 974151
• PubChem ID: 23273427
• Update Time: 2024-03-01

5-(Butan-2-YL)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2-amine,5-(1-methylpropyl)-(9CI)
• 5-(BUTAN-2-YL)-1,3,4-OXADIAZOL-2-AMINE
• AOD100712
• 5-(sec-Butyl)-1,3,4-oxadiazol-2-amine
• 5-(1-Methylpropyl)-1,3,4-oxadiazole-2-amine
• 2-AMINO-5-SEC-BUTYL-1,3,4-OXADIAZOLE
• 5-(Butan-2-YL)-1,3,4-oxadiazol-2-amine

• Inchi： 1S/C6H11N3O/c1-3-4(2)5-8-9-6(7)10-5/h4H,3H2,1-2H3,(H2,7,9)
• InChI Key： RKHGGNRULVZPLJ-UHFFFAOYSA-N
• SMILES： O1C(N)=NN=C1C(C)CC

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles